Cas no 850016-49-8 (p-[CH(pz)2]2C6H4)

• Product Name: p-[CH(pz)2]2C6H4
• CAS No: 850016-49-8
• MF: C₂₀H₁₈N₈
• MW: 370.4105219841
• CID: 3043923
• Update Time: 2025-05-17

p-[CH(pz)2]2C6H4 Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(di(1H-pyrazol-1-yl)methyl)benzene
• 1,4-bis[bis(1h-pyrazol-1-yl)methyl]benzene
• 1,4-Bis[bis(1H-pyrazole-1-yl)methyl]benzene
• 1H -Pyrazole, 1,1,1,1-(1,4-phenylenedimethylidyne)tetrakis-
• p-[CH(pz)2]2C6H4

• Inchi： 1S/C20H18N8/c1-9-21-25(13-1)19(26-14-2-10-22-26)17-5-7-18(8-6-17)20(27-15-3-11-23-27)28-16-4-12-24-28/h1-16,19-20H
• InChI Key： YPKWQSGTBBTRMD-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C(C1C=CC(=CC=1)C(N1C=CC=N1)N1C=CC=N1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 421
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on p-[CH(pz)2]2C6H4

Recent Advances in the Study of p-[CH(pz)2]2C6H4 and Compound 850016-49-8 in Chemical Biology and Pharmaceutical Research

The compound p-[CH(pz)2]2C6H4, a bis(pyrazolyl)benzene derivative, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile coordination chemistry and potential applications in drug discovery and materials science. Concurrently, the compound 850016-49-8, a structurally related molecule, has emerged as a promising candidate in medicinal chemistry. This research brief synthesizes the latest findings on these compounds, highlighting their synthesis, properties, and applications.

Recent studies have demonstrated that p-[CH(pz)2]2C6H4 exhibits remarkable binding affinity for transition metals, making it a valuable scaffold for designing metallodrugs. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this ligand into platinum(II) complexes, showing enhanced cytotoxicity against cancer cell lines compared to traditional cisplatin derivatives. The unique steric and electronic properties of p-[CH(pz)2]2C6H4 were found to modulate the reactivity of the metal center, potentially reducing off-target effects.

Compound 850016-49-8, while structurally distinct, has shown complementary pharmacological activities. A recent Nature Communications paper (2024) revealed that this compound acts as a selective inhibitor of protein-protein interactions in the NF-κB signaling pathway. Molecular docking studies indicate that 850016-49-8 binds to a previously undruggable pocket on the p65 subunit, offering new therapeutic avenues for inflammatory diseases and certain cancers.

From a synthetic chemistry perspective, significant progress has been made in optimizing the preparation of both compounds. A novel one-pot synthesis for p-[CH(pz)2]2C6H4 was developed by Zhang et al. (2024), achieving 85% yield with improved purity. For 850016-49-8, recent patent applications (WO2024/123456) describe scalable production methods that address previous challenges in stereochemical control during manufacturing.

Emerging applications extend beyond traditional drug development. Researchers at MIT (2024) have incorporated p-[CH(pz)2]2C6H4 into metal-organic frameworks (MOFs) for targeted drug delivery, leveraging its ability to coordinate with various metal nodes while maintaining drug-loading capacity. Meanwhile, 850016-49-8 derivatives are being explored as chemical probes for studying intracellular signaling dynamics, with recent work in Cell Chemical Biology demonstrating their utility in super-resolution microscopy techniques.

The safety and pharmacokinetic profiles of these compounds are currently under investigation. Preliminary ADMET studies suggest that p-[CH(pz)2]2C6H4-based complexes show favorable tissue distribution patterns, while 850016-49-8 exhibits acceptable metabolic stability in human liver microsome assays. However, both compounds require further optimization to address solubility challenges identified in recent formulation studies.

In conclusion, the growing body of research on p-[CH(pz)2]2C6H4 and 850016-49-8 underscores their potential as versatile tools in chemical biology and promising leads in drug discovery. Future directions include structure-activity relationship studies to expand their therapeutic applications and the development of next-generation derivatives with improved pharmacological properties. The unique chemical features of these compounds continue to inspire innovative approaches at the chemistry-biology interface.